Cas no 15828-09-8 (4-amino-1,2-dihydro-6-hydroxy-2-oxo-3-Pyridinecarboxamide)

• Product Name: 4-amino-1,2-dihydro-6-hydroxy-2-oxo-3-Pyridinecarboxamide
• CAS No: 15828-09-8
• MF: C₆H₇N₃O₃
• MW: 169.138080835342
• MDL: MFCD13179106
• CID: 1106962
• PubChem ID: 13487291
• Update Time: 2025-10-29

4-amino-1,2-dihydro-6-hydroxy-2-oxo-3-Pyridinecarboxamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-1,2-dihydro-6-hydroxy-2-oxo-3-Pyridinecarboxamide
• DTXSID401198187
• 4-amino-6-hydroxy-2-oxo-1,2-dihydropyridine-3-carboxamide
• 4-Amino-2,6-dihydroxynicotinamide
• SCHEMBL10261582
• 15828-09-8
• 4-amino-2-hydroxy-6-oxo-1H-pyridine-3-carboxamide

• MDL： MFCD13179106
• Inchi： 1S/C6H7N3O3/c7-2-1-3(10)9-6(12)4(2)5(8)11/h1H,(H2,8,11)(H4,7,9,10,12)
• InChI Key： RIJYZDBGANXPOK-UHFFFAOYSA-N
• SMILES： OC1=C(C(N)=O)C(=CC(N1)=O)N

Computed Properties

• Exact Mass: 169.04874109g/mol
• Monoisotopic Mass: 169.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 118Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 4-amino-1,2-dihydro-6-hydroxy-2-oxo-3-Pyridinecarboxamide

Comprehensive Overview of 4-amino-1,2-dihydro-6-hydroxy-2-oxo-3-Pyridinecarboxamide (CAS No. 15828-09-8)

4-amino-1,2-dihydro-6-hydroxy-2-oxo-3-Pyridinecarboxamide, with the CAS number 15828-09-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the pyridinecarboxamide family, a class of compounds known for their diverse biological activities. Researchers are particularly interested in its potential applications due to its unique structural features, including the amino and hydroxy functional groups, which contribute to its reactivity and interaction with biological targets.

In recent years, the demand for pyridine derivatives like 4-amino-1,2-dihydro-6-hydroxy-2-oxo-3-Pyridinecarboxamide has surged, driven by their utility in drug discovery and development. The compound's CAS No. 15828-09-8 is frequently searched in academic databases and chemical catalogs, reflecting its relevance in modern research. Its potential role in modulating enzymatic activity or serving as a building block for more complex molecules makes it a valuable asset in medicinal chemistry. Additionally, its hydroxy and oxo groups offer opportunities for further chemical modifications, enhancing its versatility.

The compound's molecular structure has been extensively studied using advanced techniques such as NMR spectroscopy and X-ray crystallography. These studies reveal detailed insights into its conformation and electronic properties, which are critical for understanding its behavior in biological systems. For instance, the presence of the amino group at the 4-position and the hydroxy group at the 6-position influences its hydrogen-bonding capabilities, a feature often exploited in drug design to improve binding affinity and selectivity.

From an industrial perspective, 4-amino-1,2-dihydro-6-hydroxy-2-oxo-3-Pyridinecarboxamide is synthesized through multi-step organic reactions, often involving condensation and cyclization processes. The purity and yield of the final product are critical, as impurities can affect its performance in downstream applications. Manufacturers adhere to strict quality control protocols, including HPLC analysis and mass spectrometry, to ensure compliance with industry standards. This rigorous approach underscores the compound's importance in high-value applications.

One of the most discussed topics in forums and research circles is the compound's potential role in addressing oxidative stress-related conditions. Its hydroxy group, in particular, is theorized to contribute to antioxidant properties, making it a candidate for studies on neuroprotection and anti-aging. While preliminary data is promising, further in vivo and clinical trials are needed to validate these hypotheses. This aligns with the growing public interest in natural and synthetic compounds that support cellular health.

Another area of exploration is the compound's applicability in catalysis and material science. Its ability to act as a ligand or intermediate in metal-organic frameworks (MOFs) has been investigated, with researchers highlighting its potential in green chemistry initiatives. As sustainability becomes a global priority, compounds like 4-amino-1,2-dihydro-6-hydroxy-2-oxo-3-Pyridinecarboxamide are increasingly viewed as enablers of eco-friendly industrial processes.

For those searching "CAS 15828-09-8 uses" or "pyridinecarboxamide derivatives in medicine," this compound represents a fascinating intersection of chemistry and biology. Its multi-functional groups and structural adaptability make it a subject of ongoing research, with publications frequently appearing in journals focused on heterocyclic chemistry and pharmacology. As the scientific community continues to uncover its full potential, 4-amino-1,2-dihydro-6-hydroxy-2-oxo-3-Pyridinecarboxamide is poised to remain a key player in innovation.